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Compound of Interest

Compound Name: Phenyiltrichlorogermane

Cat. No.: B087307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, spectroscopic characterization, and applications of
Trichlorophenylgermane (CsHsClzGe). The information is intended to support researchers and
professionals in the fields of chemistry, materials science, and drug development.

Core Chemical and Physical Properties

Trichlorophenylgermane, also known as Phenylgermanium Trichloride, is an organogermanium
compound with the chemical formula CeHsClzGe. It is a key precursor for the synthesis of other
organogermanium compounds and finds utility as a reagent and catalyst in various organic
reactions.

Table 1: Physical and Chemical Properties of Trichlorophenylgermane
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Property Value Citation(s)
Molecular Formula CeHsClsGe [1112]
Molecular Weight 256.10 g/mol [1][3]

CAS Number 1074-29-9 [11[3]
Appearance Colorless to pale yellow liquid [4]

Melting Point <0°C [1][4]
Boiling Point 105-106 °C @ 12 mm Hg [1][5]
Density 1.584 g/mL at 25°C [1][5]
Refractive Index (n2°/D) 1.554 [1][5]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Soluble in organic solvents like
Solubility ether and benzene. Reacts [5]1[6]

with water.

Synthesis of Trichlorophenylgermane

The primary method for synthesizing Trichlorophenylgermane involves the reaction of a
phenylating agent with a germanium halide.

General Synthesis Pathway

A common laboratory-scale synthesis route is the reaction of phenyl lithium with germanium
tetrachloride (GeCls) in an inert, anhydrous solvent such as diethyl ether or benzene. The
reaction must be conducted under anhydrous and oxygen-free conditions to prevent unwanted
side reactions and decomposition of the reagents.[5]
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Caption: General workflow for the synthesis of Trichlorophenylgermane.

Detailed Experimental Protocol

A representative experimental protocol is described below. Researchers should consult original
literature and perform appropriate risk assessments before conducting any experiment.

Objective: To synthesize Trichlorophenylgermane from Phenyl Lithium and Germanium
Tetrachloride.

Materials:
e Phenyl Lithium (CeHsLi)

e Germanium Tetrachloride (GeCla)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b087307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Anhydrous Diethyl Ether

Schlenk line apparatus

Nitrogen or Argon gas supply

Standard glassware (round-bottom flasks, dropping funnel, condenser)

Distillation apparatus

Procedure:

Setup: Assemble a dry Schlenk line apparatus consisting of a round-bottom flask equipped
with a magnetic stirrer, a dropping funnel, and a condenser under a positive pressure of inert
gas (Nitrogen or Argon).

Reaction: In the round-bottom flask, dissolve Germanium Tetrachloride in anhydrous diethyl
ether. Cool the solution in an ice bath.

Addition: Slowly add a solution of Phenyl Lithium in diethyl ether to the cooled Germanium
Tetrachloride solution via the dropping funnel over a period of 1-2 hours with continuous
stirring. Maintain the temperature below 10°C.

Reaction Completion: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 12-18 hours.

Work-up: The reaction mixture will contain a precipitate of Lithium Chloride. Filter the mixture
under inert atmosphere to remove the salt.

Purification: Remove the solvent from the filtrate under reduced pressure. The crude product
is then purified by vacuum distillation (e.g., at 105-106 °C under 12 mm Hg) to yield pure
Trichlorophenylgermane as a colorless to pale yellow liquid.[1][5]

Spectroscopic and Analytical Data

Accurate characterization is critical for confirming the identity and purity of

Trichlorophenylgermane.
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Table 2: Spectroscopic Data for Trichlorophenylgermane

Technique Data Citation(s)

Top Peaks (m/z): 112, 221,
219. The isotopic pattern
characteristic of three chlorine

Mass Spectrometry (GC-MS) ] [7]
atoms and germanium
isotopes is a key diagnostic

feature.

An ATR-IR spectrum is
available in spectral
databases. Key absorptions
are expected for the phenyl
group (C-H aromatic stretch
Infrared (IR) Spectroscopy [7]
~3050-3100 cm~1, C=C
aromatic stretch ~1400-1600
cm~1) and the Ge-Cl bond
(strong absorptions in the far-

IR region, typically <500 cm™1).

No experimental data found in
the searched literature.
Predicted shifts for the phenyl
1H NMR protons would be in the
aromatic region (~7.0-8.0
ppm), likely showing complex

splitting patterns.

No experimental data found in
the searched literature.

5C NMR Predicted shifts would include
multiple signals in the aromatic
region (~120-140 ppm) for the

phenyl carbons.

Reactivity and Applications
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Trichlorophenylgermane serves as a versatile building block in organometallic and organic
synthesis. Its primary utility stems from the reactivity of the Germanium-Chlorine bonds.

General Reactivity

The Ge-Cl bonds are susceptible to nucleophilic substitution. This allows for the replacement of
the chlorine atoms with a wide variety of functional groups, including alkyl, aryl, alkoxide, and
amide groups, through reactions with appropriate Grignard reagents, organolithium
compounds, or other nucleophiles. The phenyl group is generally stable under these conditions
but can influence the reactivity of the Ge-ClI bonds.

Trichlorophenylgermane
(CeHsGeCls)

Nucleophilic Substitution

Substituted Phenylgermane
(e.g., CeHsGeCl2R, CeHsGeR3)

Chloride lon (CI7)

Click to download full resolution via product page

Nucleophile (Nu-)
(e.g., R-MgX, R-Li, R-OH)

Caption: Nucleophilic substitution at the germanium center.

Applications in Synthesis

e Precursor to Organogermanium Polymers and Materials: Trichlorophenylgermane can be
used in polymerization reactions to create germanium-containing polymers. These materials
are investigated for their unique optical and electronic properties, with potential applications
in semiconductor devices and LEDs.[4]

o Catalysis: Organogermanium compounds derived from Trichlorophenylgermane can act as
catalysts in various organic transformations.[4][5]
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e Reagent in Organic Synthesis: It is used to introduce the phenylgermyl moiety into organic
molecules. While its direct application in drug development is not widely documented,
organogermanium compounds, in general, are explored for their potential biological
activities. The use of related organometallic compounds is prevalent in pharmaceutical
manufacturing.[4]

Currently, there is limited specific information available in the public domain regarding the use
of Trichlorophenylgermane in defined biological signaling pathways or as a core component in
late-stage drug development.

Safety and Handling

Trichlorophenylgermane is a hazardous chemical and must be handled with appropriate safety
precautions.

Table 3: GHS Hazard Information

Hazard Statement Description Citation(s)

Harmful if swallowed, in
H302, H312, H332 ] . o [7]
contact with skin, or if inhaled.

Causes severe skin burns and
H314 [7]
eye damage.

Handling Recommendations:
e Work in a well-ventilated chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.

» Avoid contact with skin, eyes, and clothing.

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[5]

o Keep containers tightly sealed under an inert atmosphere to prevent reaction with moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemwhat.com [chemwhat.com]
. chemydata.com [chemydata.com]

. Phenylgermanium trichloride 98% | 1074-29-9 [sigmaaldrich.com]

. chembk.com [chembk.com]

1
2
3
e 4. americanelements.com [americanelements.com]
5
6. TRICHLOROGERMANE CAS#: 1184-65-2 [m.chemicalbook.com]
7

. Trichlorophenylgermane | C6H5CI3Ge | CID 66176 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Trichlorophenylgermane
(CeHsClIsGe)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087307#trichlorophenylgermane-chemical-formula-
c6h5cl3ge]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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